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Cat. No.: B1368679
Get Quote
. J

Cyclopentane-d10 (CsD1o0) is the deuterated isotopologue of cyclopentane, a highly flammable
alicyclic hydrocarbon. In the fields of pharmaceutical research, materials science, and chemical
analysis, deuterated solvents like Cyclopentane-d10 are indispensable tools. They serve as
non-interfering media in Nuclear Magnetic Resonance (NMR) spectroscopy, act as tracers in
metabolic studies, and are used to probe reaction mechanisms. However, the physical and
chemical properties that make it a useful solvent also present significant safety challenges.
While isotopic labeling has a negligible effect on its chemical hazards, it is crucial for all
laboratory personnel to recognize that Cyclopentane-d10 shares the same risk profile as its
non-deuterated counterpart.

This guide provides a comprehensive framework for the safe handling and storage of
Cyclopentane-d10. It moves beyond a simple checklist of precautions to explain the scientific
principles underpinning these safety protocols. By understanding the causality behind each
recommendation, researchers can cultivate a proactive safety culture and mitigate the inherent
risks associated with this volatile and flammable compound.
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Section 1: Hazard Identification and Core Safety
Principles

The primary hazards associated with Cyclopentane-d10 stem from its high volatility and
flammability. Its vapors are dense and can accumulate, creating an environment ripe for
ignition. A thorough understanding of its properties is the foundation of a robust safety protocol.

Physicochemical Properties and Associated Risks

The physical characteristics of Cyclopentane-d10 dictate the necessary safety controls. Its low
flash point and wide explosive limits mean that a flammable atmosphere can form easily at
standard laboratory temperatures.
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Property

Value

Implication for Safe
Handling

Chemical Formula

CsD1o[1]

Deuterated, but hazard profile

is identical to Cyclopentane.

For specific identification of the

CAS Number 7426-92-8[1]
deuterated compound.
Colorless liquid with a petrol- Odor is not a reliable indicator
Appearance ] ]
like odor[2] of hazardous concentrations.
N ) Highly volatile; readily forms
Boiling Point ~49°C (120°F)[2][3]
vapors at room temperature.
Critical Hazard: Can be ignited
] by sparks or hot surfaces
Flash Point As low as -37°C (-35°F)[2][3]

under most ambient

conditions.[4]

Vapor Density

~2.4 (Air = 1.0)[3]

Vapors are heavier than air
and will accumulate in low-
lying areas like floor drains and
sumps, creating a hidden
ignition risk.[5][6]

Explosive Limits

1.1% to 8.7% by volume in
air[1][2]

A wide flammable range
increases the likelihood of an

explosive mixture forming.

Autoignition Temp.

361°C (682°F)[1][3]

The substance can ignite
without a spark if it contacts a

surface at this temperature.

Solubility in Water

Insoluble[2][4]

Will float on water; in case of a
spill, it can spread across a

water surface.

Health Hazards

While the primary risk is fire, exposure to Cyclopentane-d10 can also pose health risks:
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 Inhalation: Vapors can cause central nervous system depression, leading to dizziness,
headache, nausea, and in high concentrations, unconsciousness.[4][5]

o Skin Contact: May cause skin irritation, and prolonged or repeated contact can lead to dry,
cracked skin (dermatitis).[1][5]

e Eye Contact: Can cause irritation and redness.[1][5]

 Ingestion: Highly dangerous due to its aspiration hazard. If swallowed, the liquid can be
drawn into the lungs, causing severe chemical pneumonitis, which can be fatal.[4] Vomiting
should not be induced.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented
by appropriate PPE, is essential. The goal is to minimize the potential for exposure and ignition
at every step.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the hazard from the user.

e Chemical Fume Hood: All handling of Cyclopentane-d10, including transfers, weighing, and
solution preparation, must be conducted inside a certified chemical fume hood.[1] This
ensures that vapors are captured and exhausted safely.

» Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[3]
[7] Ventilation systems should be designed to provide air changes that keep concentrations
well below the lower explosive limit (LEL).

o Explosion-Proof Equipment: All electrical equipment used in areas where Cyclopentane-d10
is handled or stored (e.g., refrigerators, stir plates, vacuum pumps) must be rated as
explosion-proof or intrinsically safe.[3][7] This prevents electrical sparks from becoming an
ignition source.
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e Grounding and Bonding: Static electricity is a significant ignition risk.[5] All metal containers
and equipment used for transferring the liquid must be properly grounded and bonded to
dissipate static charge.[6][7]

Personal Protective Equipment (PPE): The Last Barrier

PPE is required even when engineering controls are in place.

o Eye Protection: Safety glasses with side shields are mandatory at a minimum.[1] When there
is a risk of splashing, chemical splash goggles should be worn.[6]

e Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile gloves, tested to EN
374 standards).[6][7] It is critical to check the glove manufacturer's compatibility data for
breakthrough time. Gloves should be inspected before use and disposed of immediately if
contaminated.[1]

» Protective Clothing: A flame-retardant lab coat should be worn and kept fastened.[6] Do not
wear clothing made of synthetic materials like polyester, which can melt onto the skin in a
fire.

o Respiratory Protection: Typically not required when work is performed in a properly
functioning fume hood. However, if engineering controls are insufficient or during an
emergency response, a NIOSH-approved respirator with organic vapor cartridges is
necessary.[1][3][6]

Section 3: Standard Operating Procedures for
Handling and Storage

Adherence to standardized protocols is crucial for minimizing risk. These procedures should be
incorporated into the laboratory's chemical hygiene plan.

Protocol for Safe Handling and Transfer

» Preparation: Before starting, ensure the fume hood is operational and the work area is clear
of clutter and ignition sources (e.g., hot plates, open flames, non-rated electrical equipment).

(1165107
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Don PPE: Put on all required PPE, including a flame-retardant lab coat, safety goggles, and
chemical-resistant gloves.

Grounding: For transfers between metal containers, securely attach bonding and grounding
wires to both the dispensing and receiving containers to prevent static discharge.

Dispensing: Use a funnel for transfers to minimize splashing. Pour slowly and carefully.
Capping: Immediately and tightly cap all containers after use to prevent vapor release.[5][7]

Waste: Dispose of contaminated materials (e.g., gloves, absorbent pads) in a designated,
sealed hazardous waste container.

Cleanup: Decontaminate the work surface after completion. Wash hands thoroughly with
soap and water after removing gloves.[6][7]

Requirements for Safe Storage

Proper storage is as critical as safe handling to prevent fires and accidents.

Location: Store Cyclopentane-d10 in a designated, approved flammable liquids storage
cabinet.[5] These cabinets are designed to contain fires for a limited time.

Environment: The storage area must be cool, dry, and well-ventilated, away from direct
sunlight and heat sources.[3][5][7]

Ignition Sources: Ensure the storage area is free of all potential ignition sources, including
sparks, open flames, and hot surfaces.[3][7] "No Smoking" signs should be prominently
displayed.[3][7]

Container Integrity: Keep containers tightly closed to prevent vapor leakage.[3] Containers
should be in good condition and properly labeled.

Segregation: Store Cyclopentane-d10 away from incompatible materials, especially strong
oxidizing agents (e.g., nitrates, peroxides, chlorine), with which it can react violently.[4][5][6]

Section 4: Emergency Response Protocols
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Preparedness is key to effectively managing an incident. All personnel must be familiar with
these procedures.

Spill Response

The immediate priority is to prevent ignition and contain the spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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